Cas no 27384-59-4 (6-(dimethylamino)hexan-2-ol)

• Product Name: 6-(dimethylamino)hexan-2-ol
• CAS No: 27384-59-4
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 4643598
• PubChem ID: 18008334
• Update Time: 2025-09-23

6-(dimethylamino)hexan-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-(dimethylamino)hexan-2-ol
• 2-Hexanol, 6-(dimethylamino)-

• Inchi： 1S/C8H19NO/c1-8(10)6-4-5-7-9(2)3/h8,10H,4-7H2,1-3H3
• InChI Key： PHLDMHNERXSHJK-UHFFFAOYSA-N
• SMILES： CC(O)CCCCN(C)C

Computed Properties

• Exact Mass: 145.146664230g/mol
• Monoisotopic Mass: 145.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 73.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-(dimethylamino)hexan-2-ol

Research Briefing on 6-(Dimethylamino)hexan-2-ol (CAS: 27384-59-4) in Chemical Biology and Pharmaceutical Applications

6-(Dimethylamino)hexan-2-ol (CAS: 27384-59-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This secondary alcohol with a dimethylamino functional group has been explored for its potential applications in drug design, synthesis, and biological activity modulation. Recent studies have highlighted its utility as a building block for more complex molecules and its role in enhancing drug delivery systems.

In the context of drug discovery, 6-(dimethylamino)hexan-2-ol serves as a versatile intermediate. Its structure allows for easy modification, making it a valuable scaffold for the development of novel therapeutic agents. Recent research has focused on its incorporation into prodrugs, where its physicochemical properties can improve solubility and bioavailability. For instance, studies have demonstrated its efficacy in enhancing the delivery of anticancer agents, where the dimethylamino group facilitates cellular uptake through endocytosis.

One of the key areas of investigation has been the compound's role in the synthesis of cationic lipids. These lipids are critical components in non-viral gene delivery systems, where 6-(dimethylamino)hexan-2-ol's ability to form stable complexes with nucleic acids has been leveraged. Recent findings indicate that derivatives of this compound exhibit low cytotoxicity and high transfection efficiency, making them promising candidates for gene therapy applications.

Furthermore, 6-(dimethylamino)hexan-2-ol has been studied for its potential as a chiral auxiliary in asymmetric synthesis. Its stereochemical properties enable the production of enantiomerically pure compounds, which are highly sought after in the pharmaceutical industry. Recent advancements in catalytic methods have utilized this compound to achieve high enantioselectivity in the synthesis of bioactive molecules, such as beta-blockers and antiviral agents.

In addition to its synthetic applications, 6-(dimethylamino)hexan-2-ol has been investigated for its biological activity. Preliminary studies suggest that it may exhibit mild antimicrobial properties, though further research is needed to elucidate its mechanism of action. Its potential as a modulator of enzyme activity has also been explored, with particular interest in its effects on kinases and phosphatases, which are key targets in cancer therapy.

Despite its promising applications, challenges remain in the large-scale production and purification of 6-(dimethylamino)hexan-2-ol. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. Green chemistry approaches, such as the use of biocatalysts and solvent-free reactions, have shown promise in addressing these challenges.

In conclusion, 6-(dimethylamino)hexan-2-ol (CAS: 27384-59-4) represents a multifaceted compound with broad applicability in chemical biology and pharmaceutical research. Its role in drug delivery, gene therapy, and asymmetric synthesis underscores its importance as a tool for advancing medical science. Ongoing research aims to further explore its potential and overcome existing limitations, paving the way for new therapeutic innovations.